Cas no 1416450-61-7 (tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate;hydrochloride)

tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate;hydrochloride structure
1416450-61-7 structure
Product Name:tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate;hydrochloride
CAS No:1416450-61-7
MF:C9H19ClN2O2
MW:222.712361574173
MDL:MFCD11101396
CID:2093936
PubChem ID:45072472
Update Time:2025-04-21

tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl pyrrolidin-3-ylcarbamate hydrochloride
    • (S)-3-(Boc-amino)pyrrolidine hydrochloride
    • tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate hydrochloride
    • (S)-3-(Boc-amino)pyrrolidine HCl
    • S-3-BOC-AMINO PYRROLIDINE-HCl
    • PB12013
    • SB10132
    • AK170589
    • Carbamic acid, N-(3S)-3-pyrrolidinyl-, 1,1-dimethylethyl ester, hydrochloride (1:1)
    • tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate;hydrochloride
    • 1416450-61-7
    • AS-33446
    • (S)-tert-Butylpyrrolidin-3-ylcarbamatehydrochloride
    • CS-0012502
    • AKOS025290778
    • MFCD11101396
    • MDL: MFCD11101396
    • Inchi: 1S/C9H18N2O2.ClH/c1-9(2,3)13-8(12)11-7-4-5-10-6-7;/h7,10H,4-6H2,1-3H3,(H,11,12);1H/t7-;/m0./s1
    • InChI Key: UYIZWZJKNFDMPB-FJXQXJEOSA-N
    • SMILES: Cl.O(C(N[C@@H]1CNCC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 222.1135055g/mol
  • Monoisotopic Mass: 222.1135055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4

tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate;hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM106955-5g
tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate hydrochloride
1416450-61-7 97%
5g
$71 2023-03-07
Chemenu
CM106955-25g
tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate hydrochloride
1416450-61-7 97%
25g
$238 2023-03-07
abcr
AB453282-1 g
(S)-3-(Boc-amino)pyrrolidine HCl; .
1416450-61-7
1g
€76.00 2023-06-15
abcr
AB453282-5 g
(S)-3-(Boc-amino)pyrrolidine HCl; .
1416450-61-7
5g
€144.00 2023-06-15
abcr
AB453282-25 g
(S)-3-(Boc-amino)pyrrolidine HCl; .
1416450-61-7
25g
€450.00 2023-06-15
TRC
S104145-250mg
(S)-3-(Boc-amino)pyrrolidine hydrochloride
1416450-61-7
250mg
$ 85.00 2022-06-03
TRC
S104145-500mg
(S)-3-(Boc-amino)pyrrolidine hydrochloride
1416450-61-7
500mg
$ 140.00 2022-06-03
Chemenu
CM106955-100g
tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate hydrochloride
1416450-61-7 97%
100g
$495 2021-08-06
Alichem
A109005472-100g
(S)-tert-Butyl pyrrolidin-3-ylcarbamate hydrochloride
1416450-61-7 95%
100g
712.98 USD 2021-06-01
Chemenu
CM106955-10g
tert-butyl N-[(3S)-pyrrolidin-3-yl]carbamate hydrochloride
1416450-61-7 97%
10g
$119 2023-03-07
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.